Cas no 866844-41-9 (5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,4-dimethylphenyl)thiophene-2,4-diamine)

• Product Name: 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,4-dimethylphenyl)thiophene-2,4-diamine
• CAS No: 866844-41-9
• MF: C₂₅H₂₁ClN₂O₃S₂
• MW: 497.028842687607
• CID: 5948246
• PubChem ID: 2138593
• Update Time: 2025-06-13

5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,4-dimethylphenyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,4-dimethylphenyl)thiophene-2,4-diamine
• Methanone, [3-amino-4-[(4-chlorophenyl)sulfonyl]-5-[(2,4-dimethylphenyl)amino]-2-thienyl]phenyl-
• F1605-0966
• 866844-41-9
• AKOS001851006
• [3-amino-4-(4-chlorophenyl)sulfonyl-5-(2,4-dimethylanilino)thiophen-2-yl]-phenylmethanone
• (3-amino-4-((4-chlorophenyl)sulfonyl)-5-((2,4-dimethylphenyl)amino)thiophen-2-yl)(phenyl)methanone

• Inchi： 1S/C25H21ClN2O3S2/c1-15-8-13-20(16(2)14-15)28-25-24(33(30,31)19-11-9-18(26)10-12-19)21(27)23(32-25)22(29)17-6-4-3-5-7-17/h3-14,28H,27H2,1-2H3
• InChI Key： JOMCSUDNAVMXDY-UHFFFAOYSA-N
• SMILES： C(C1SC(NC2=CC=C(C)C=C2C)=C(S(C2=CC=C(Cl)C=C2)(=O)=O)C=1N)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 496.0682126g/mol
• Monoisotopic Mass: 496.0682126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• Boiling Point: 732.9±60.0 °C(Predicted)
• pka: 0.07±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,4-dimethylphenyl)thiophene-2,4-diamine

Introduction to 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,4-dimethylphenyl)thiophene-2,4-diamine (CAS No. 866844-41-9)

5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,4-dimethylphenyl)thiophene-2,4-diamine, identified by its CAS number 866844-41-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of thiophene derivatives, which are well-known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, including its benzoyl, chlorobenzenesulfonyl, and dimethylphenyl substituents, contribute to its unique chemical properties and make it a subject of interest for further research.

The benzoyl group at the 5-position of the thiophene ring introduces a polar moiety that can enhance solubility and interact with biological targets. The 4-chlorobenzenesulfonyl moiety at the 3-position adds another layer of functionality, potentially influencing both the electronic properties and the binding affinity of the compound. Additionally, the presence of two dimethylphenyl groups at the N2 position introduces steric hindrance and electronic modulation, which can be crucial for optimizing pharmacokinetic profiles. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their roles in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,4-dimethylphenyl)thiophene-2,4-diamine structure presents an intriguing scaffold that may exhibit multiple modes of action simultaneously. This multifunctionality is highly desirable in modern drug design, as it can lead to more effective and less toxic therapeutic agents.

One of the most compelling aspects of this compound is its potential as an inhibitor of key biological pathways involved in disease progression. For instance, studies have shown that thiophene derivatives can modulate enzymes such as kinases and phosphodiesterases, which are often dysregulated in cancer cells. The benzoyl and chlorobenzenesulfonyl groups may interact with specific residues in these enzymes, leading to inhibitory effects that could halt tumor growth or induce apoptosis. Furthermore, the dimethylphenyl groups could enhance binding affinity by occupying hydrophobic pockets within the target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,4-dimethylphenyl)thiophene-2,4-diamine with high accuracy. These computational studies have provided valuable insights into how structural modifications can optimize pharmacological properties. For example, molecular docking simulations have suggested that slight alterations in the positioning of the chlorobenzenesulfonyl group could significantly enhance binding interactions with certain protein targets. Such findings highlight the importance of structural refinement in drug development.

The synthesis of 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,4-dimethylphenyl)thiophene-2,4-diamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each substituent must be carefully monitored to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the thiophene core efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions during synthesis. The complexity of its synthesis underscores the compound's significance as a research tool and potential drug candidate.

Evaluation of the pharmacokinetic properties of this compound is essential before it can be advanced into clinical trials. In vitro studies have begun to assess its stability under various conditions and its interactions with biological matrices. Preliminary data suggest that 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,4-dimethylphenyl)thiophene-2,4-diamine exhibits good solubility in aqueous buffers at physiological pH ranges, which is favorable for formulation development. Furthermore, preliminary toxicity assays have shown no significant adverse effects at tested concentrations.

The potential therapeutic applications of this compound are vast and span multiple disease areas. In oncology research,5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,4-dimethylphenyl)thiophene-2,4-diamine has shown promise as an inhibitor of tyrosine kinases that play a critical role in cancer cell proliferation. By blocking these kinases' activity,the compound may disrupt signaling pathways that drive tumor growth and metastasis. Similarly,in inflammatory diseases,this molecule could modulate cytokine production by inhibiting key transcription factors involved in inflammation.

In conclusion,5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,dimethylphenyl)thiophene-2,4-diamine(CAS No.866844-41-9) represents a promising lead structure for further pharmacological investigation.The unique combinationof functional groupsin its structure offers multiple opportunities for optimization,leading to potential breakthroughsin drug development across various therapeutic areas.